Cas no 105579-45-1 (Ergoline,6-methyl-8-(1H-pyrazol-1-ylmethyl)-, (8b)- (9CI))
105579-45-1 structure
Product Name:Ergoline,6-methyl-8-(1H-pyrazol-1-ylmethyl)-, (8b)- (9CI)
CAS No:105579-45-1
MF:C19H22N4
MW:306.404783725739
CID:198579
PubChem ID:3064753
Update Time:2025-04-19
Ergoline,6-methyl-8-(1H-pyrazol-1-ylmethyl)-, (8b)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Ergoline,6-methyl-8-(1H-pyrazol-1-ylmethyl)-, (8b)- (9CI)
- (6aR,9R)-7-methyl-9-(pyrazol-1-ylmethyl)-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline
- 6-Methyl-8-[(1H-pyrazol-1-yl)methyl]ergoline
- (5R,8R,10R)-6-Methyl-8-(1H-pyrazol-1-ylmethyl)ergoline
- Ergoline, 6-methyl-8-((H-pyrazol-1-yl)methyl)-, (8-beta)-
- SCHEMBL10757665
- 6-Methyl-8-beta-((1H-pyrazol-1-yl)methyl)ergoline
- 105579-45-1
- DTXSID20909602
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- Inchi: 1S/C19H22N4/c1-22-11-13(12-23-7-3-6-21-23)8-16-15-4-2-5-17-19(15)14(10-20-17)9-18(16)22/h2-7,10,13,16,18,20H,8-9,11-12H2,1H3/t13-,16?,18-/m1/s1
- InChI Key: CEHQWLQYPXGEQW-DQYPLQBXSA-N
- SMILES: N1(C)C[C@H](CN2C=CC=N2)CC2C3C=CC=C4C=3C(=CN4)C[C@@H]12
Computed Properties
- Exact Mass: 306.18444672g/mol
- Monoisotopic Mass: 306.18444672g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 441
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 36.8Ų
Ergoline,6-methyl-8-(1H-pyrazol-1-ylmethyl)-, (8b)- (9CI) Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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